Cas no 1805162-69-9 (2-Bromo-4-chloro-3-(difluoromethyl)pyridine-6-sulfonyl chloride)

• Product Name: 2-Bromo-4-chloro-3-(difluoromethyl)pyridine-6-sulfonyl chloride
• CAS No: 1805162-69-9
• MF: C₆H₂BrCl₂F₂NO₂S
• MW: 340.957384586334
• CID: 4859333
• Update Time: 2025-08-03

2-Bromo-4-chloro-3-(difluoromethyl)pyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-chloro-3-(difluoromethyl)pyridine-6-sulfonyl chloride

• Inchi： 1S/C6H2BrCl2F2NO2S/c7-5-4(6(10)11)2(8)1-3(12-5)15(9,13)14/h1,6H
• InChI Key： YCFYABOFBISOLE-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C(=CC(=N1)S(=O)(=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 3.5
• Topological Polar Surface Area: 55.4

Additional information on 2-Bromo-4-chloro-3-(difluoromethyl)pyridine-6-sulfonyl chloride

2-Bromo-4-chloro-3-(difluoromethyl)pyridine-6-sulfonyl chloride: A Comprehensive Overview

2-Bromo-4-chloro-3-(difluoromethyl)pyridine-6-sulfonyl chloride (CAS No. 1805162-69-9) is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is notable for its complex structure, which includes a pyridine ring substituted with bromine, chlorine, and a difluoromethyl group, along with a sulfonyl chloride moiety. The combination of these functional groups makes it a versatile building block in organic synthesis, particularly in the development of agrochemicals and pharmaceuticals.

The pyridine ring serves as the core structure of this compound, providing a rigid framework that facilitates various chemical reactions. The bromine and chlorine substituents introduce electron-withdrawing effects, which enhance the reactivity of the molecule. The difluoromethyl group further modulates the electronic properties of the compound, making it suitable for specific transformations. The sulfonyl chloride group is particularly valuable in organic synthesis due to its ability to act as an electrophilic agent in nucleophilic substitution reactions.

Recent studies have highlighted the importance of 2-bromo-4-chloro-3-(difluoromethyl)pyridine-6-sulfonyl chloride in the development of novel agrochemicals. Researchers have demonstrated that this compound can be used as an intermediate in the synthesis of herbicides and insecticides with improved efficacy and reduced environmental impact. For instance, its role in the construction of sulfonylurea herbicides has been extensively explored, with findings indicating enhanced selectivity towards target weeds while minimizing adverse effects on non-target species.

In the pharmaceutical sector, this compound has been employed as a key intermediate in the synthesis of kinase inhibitors and other bioactive molecules. The sulfonyl chloride group plays a crucial role in forming covalent bonds with amino acids, making it an attractive target for drug design. Recent advancements in medicinal chemistry have leveraged the unique properties of this compound to develop potential treatments for various diseases, including cancer and inflammatory disorders.

The synthesis of 2-bromo-4-chloro-3-(difluoromethyl)pyridine-6-sulfonyl chloride involves a multi-step process that requires precise control over reaction conditions. The starting material is typically a substituted pyridine derivative, which undergoes sequential bromination, chlorination, and fluorination steps to introduce the desired substituents. The final step involves the introduction of the sulfonyl chloride group through a nucleophilic aromatic substitution reaction. This process demands expertise in handling sensitive reagents and optimizing reaction parameters to achieve high yields and purity.

From an environmental perspective, there is growing interest in understanding the fate and behavior of 2-bromo-4-chloro-3-(difluoromethyl)pyridine-6-sulfonyl chloride in natural systems. Studies have shown that this compound exhibits moderate persistence in soil and water, raising concerns about its potential accumulation in ecosystems. However, recent research has focused on developing biodegradation pathways and enzymatic catalysts to facilitate its breakdown into non-toxic byproducts.

In conclusion, 2-bromo-4-chloro-3-(difluoromethyl)pyridine-6-sulfonyl chloride (CAS No. 1805162-69-9) is a versatile and valuable compound with wide-ranging applications in organic synthesis. Its unique structure and reactivity make it an essential tool for chemists working in agrochemistry, pharmacology, and materials science. As research continues to uncover new uses and improve synthetic methods, this compound is poised to play an even more significant role in advancing chemical innovation.